Cas no 6775-77-5 (4-Ethoxyphenylacetonitrile)

4-Ethoxyphenylacetonitrile Properties

Names and Identifiers

• 2-(4-Ethoxyphenyl)acetonitrile
• 4-Ethoxyphenylacetonitrile
• Benzeneacetonitrile,4-ethoxy-
• (4-ethoxyphenyl)acetonitrile
• Benzeneacetonitrile, 4-ethoxy-
• 2-(4-ethoxyphenyl)ethanenitrile
• PQXBQWKKJUWNDI-UHFFFAOYSA-N
• p-ethoxybenzylcyanide
• PubChem4163
• 4-Ethoxybenzeneacetonitrile
• 4-ethoxyphenyl acetonitrile
• SBB017666
• 0441AC
• VZ28955
• AS06104
• CM13699
• 6775-77-5
• AC-26155
• EN300-31361
• FS-1038
• AM804218
• MFCD00016401
• CS-0020204
• SCHEMBL1235239
• FT-0636255
• AKOS000187323
• DB-055061
• +Expand

• MDL： MFCD00016401
• InChIKey： PQXBQWKKJUWNDI-UHFFFAOYSA-N
• Inchi： 1S/C10H11NO/c1-2-12-10-5-3-9(4-6-10)7-8-11/h3-6H,2,7H2,1H3
• SMILES： O(C([H])([H])C([H])([H])[H])C1C([H])=C([H])C(C([H])([H])C#N)=C([H])C=1[H]

Computed Properties

• Exact Mass: 161.08400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 161.084
• Heavy Atom Count: 12
• Complexity: 162
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 33

Experimental Properties

• LogP: 2.15138
• PSA: 33.02000
• Refractive Index: 1.514
• Boiling Point: 282.4 °C at 760 mmHg
• Melting Point: 44 °C
• Flash Point: 282.4 °C at 760 mmHg
• Density: 1.032

4-Ethoxyphenylacetonitrile Security Information

• Dangerous goods sign： Xi
• HazardClass：IRRITANT

4-Ethoxyphenylacetonitrile Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides